Cas no 126979-03-1 (2-Propanone,1-(2-thiazolidinylidene)-, (E)- (9CI))

2-Propanone,1-(2-thiazolidinylidene)-, (E)- (9CI) Properties

Names and Identifiers

• 2-Propanone,1-(2-thiazolidinylidene)-, (E)- (9CI)
• 126979-03-1
• 2-Propanone, 1-(2-thiazolidinylidene)-, (E)- (9CI)
• AKOS006352539
• SCHEMBL11722436
• (1E)-1-(1,3-thiazolidin-2-ylidene)propan-2-one
• +Expand

• InChIKey： YWTKURIRFABBEI-XQRVVYSFSA-N
• Inchi： InChI=1S/C6H9NOS/c1-5(8)4-6-7-2-3-9-6/h4,7H,2-3H2,1H3/b6-4-
• SMILES： CC(/C=C1/NCCS/1)=O

Computed Properties

• Exact Mass: 143.04057
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 143.04048508g/mol
• Heavy Atom Count: 9
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1